Cas no 75427-75-7 (m-PEG6-O-CH2COOH)

• Product Name: m-PEG6-O-CH2COOH
• CAS No: 75427-75-7
• MF: C₁₅H₃₀O₉
• MW: 354.393306255341
• MDL: MFCD30536159
• CID: 3045585
• PubChem ID: 10291687
• Update Time: 2025-08-05

m-PEG6-O-CH2COOH Chemical and Physical Properties

Names and Identifiers

• m-PEG7-CH2COOH
• m-PEG6-O-CH2COOH
• 2,5,8,11,14,17,20-Heptaoxadocosan-22-oic acid
• mPEG6-CH2COOH
• AT35973
• DA-60031
• AKOS040742045
• {2-[2-(2-{2-[2-(2-methoxyethoxy)ethoxy]ethoxy}ethoxy)ethoxy]ethoxy}acetic acid
• m-PEG6-acetic acid
• 2-[2-[2-[2-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]acetic Acid
• MFCD30536159
• SCHEMBL3542040
• m-PEG6-CH2COOH?
• CS-0115146
• HY-140506
• MS-25523
• BP-23435
• SB67172
• 75427-75-7

• MDL： MFCD30536159
• Inchi： 1S/C15H30O9/c1-18-2-3-19-4-5-20-6-7-21-8-9-22-10-11-23-12-13-24-14-15(16)17/h2-14H2,1H3,(H,16,17)
• InChI Key： AWSXISOALMMMQQ-UHFFFAOYSA-N
• SMILES： O(CCOCCOCCOC)CCOCCOCCOCC(=O)O

Computed Properties

• Exact Mass: 354.18898253g/mol
• Monoisotopic Mass: 354.18898253g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 20
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 102Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on m-PEG6-O-CH2COOH

Introduction to m-PEG6-O-CH₂COOH (CAS No. 75427-75-7)

m-PEG6-O-CH₂COOH, also known as 6-(Methoxypoly(ethylene glycol)oxy)hexanoic acid, is a versatile and widely studied compound in the field of chemical and biomedical research. This compound, identified by the CAS number 75427-75-7, is a member of the poly(ethylene glycol) (PEG) family, which is renowned for its biocompatibility, solubility, and non-toxicity. These properties make m-PEG6-O-CH₂COOH an ideal candidate for various applications, including drug delivery systems, surface modification of nanoparticles, and conjugation with biomolecules.

The chemical structure of m-PEG6-O-CH₂COOH consists of a methoxy-poly(ethylene glycol) (m-PEG) chain terminated with a carboxylic acid group. The m-PEG segment provides the compound with excellent water solubility and biocompatibility, while the carboxylic acid group offers reactive sites for chemical modifications. This dual functionality allows m-PEG6-O-CH₂COOH to be easily conjugated with a wide range of molecules, including proteins, peptides, and small molecules, making it a valuable tool in both academic and industrial settings.

In recent years, significant advancements have been made in the use of PEG-based compounds like m-PEG6-O-CH₂COOH. One of the most notable applications is in the development of drug delivery systems. The PEGylation process, which involves attaching PEG chains to therapeutic agents, has been shown to enhance the pharmacokinetic properties of drugs by increasing their solubility, stability, and circulation time in the bloodstream. This can lead to improved therapeutic efficacy and reduced side effects. For instance, a study published in the Journal of Controlled Release demonstrated that PEGylated nanoparticles loaded with anticancer drugs exhibited enhanced tumor targeting and reduced toxicity compared to their non-PEGylated counterparts.

Beyond drug delivery, m-PEG6-O-CH₂COOH has also found applications in surface modification and bioconjugation. The carboxylic acid group can be activated using standard coupling agents such as EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) and NHS (N-Hydroxysuccinimide), allowing for efficient conjugation with primary amines on proteins or other biomolecules. This property has been exploited in the development of targeted drug delivery systems and diagnostic tools. For example, researchers at the University of California have used m-PEG6-O-CH₂COOH-modified nanoparticles to enhance the targeting efficiency of imaging agents for early cancer detection.

The biocompatibility and non-toxicity of m-PEG6-O-CH₂COOH make it an attractive choice for biomedical applications. Studies have shown that PEGylated compounds can reduce immune responses and prolong the circulation time of therapeutic agents in vivo. This is particularly important for treatments that require sustained drug release over extended periods. A recent review in the Biomaterials Science journal highlighted the potential of PEG-based materials in regenerative medicine, where they can be used to create hydrogels that support cell growth and tissue regeneration.

In addition to its biomedical applications, m-PEG6-O-CH₂COOH has also been explored for use in environmental remediation. The ability to modify surfaces with PEG chains can enhance the adsorption capacity of materials for pollutants such as heavy metals and organic contaminants. A study published in the Journal of Environmental Science and Health demonstrated that PEG-modified nanomaterials showed improved efficiency in removing arsenic from water compared to unmodified materials.

The versatility and multifunctionality of m-PEG6-O-CH₂COOH have made it a subject of extensive research across various scientific disciplines. Its unique combination of biocompatibility, solubility, and reactivity offers numerous opportunities for innovation in drug delivery, bioconjugation, surface modification, and environmental applications. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility in both academic and industrial settings.